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Compound of Interest

Compound Name:
2-Fluorophenylhydrazine

hydrochloride

CAS No.: 2924-15-4

Cat. No.: B151169

Get Quote

2-Fluorophenylhydrazine hydrochloride (CAS No: 2924-15-4) is classified as a hazardous

substance.[2][3] The primary routes of exposure are inhalation, skin contact, and ingestion, all

of which can lead to harmful or toxic effects.[4] The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear summary of its potential dangers.

The compound is acutely toxic if swallowed, inhaled, or comes into contact with skin.[5] It is

also a known irritant to the skin and can cause serious eye irritation.[4][6] Furthermore, it may

cause respiratory irritation if inhaled.[4][7]

Table 1: GHS Hazard Classification for 2-Fluorophenylhydrazine Hydrochloride
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 or 4
H301/H302: Toxic/Harmful if

swallowed[5][6]

Acute Toxicity, Dermal Category 3 or 4
H311/H312: Toxic/Harmful in

contact with skin[5][6]

Acute Toxicity, Inhalation Category 3 or 4
H331/H332: Toxic/Harmful if

inhaled[5][6]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[6]

[7]

Serious Eye Damage/Irritation Category 1 or 2
H318/H319: Causes serious

eye damage/irritation[6][8]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation[2][3][7]

Note: The exact hazard category can vary slightly between suppliers, but the nature of the

hazard remains consistent.

The causality behind these classifications lies in the chemical reactivity of the hydrazine moiety

and the overall molecular structure. Hydrazine derivatives are known to be reactive and can

interfere with biological processes, leading to toxicity. Skin and eye irritation are direct

consequences of the compound's chemical properties upon contact with tissues.

Proactive Safety: Engineering Controls and
Personal Protective Equipment (PPE)
A multi-layered approach to safety, prioritizing engineering controls and supplemented by

appropriate PPE, is essential. This "Hierarchy of Controls" minimizes the risk of exposure.
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Hierarchy of Controls for 2-Fluorophenylhydrazine Hydrochloride

Specific Examples

Elimination
(Not Feasible: Compound is Required)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Supplemented by

• Chemical Fume Hood
• Glovebox (for highly sensitive operations)

• Ventilated Enclosure for weighing

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)

Supplemented by

• Standard Operating Procedures (SOPs)
• Designated Work Areas

• Mandatory Safety Training

• Nitrile Gloves (double-gloving recommended)
• Chemical Safety Goggles & Face Shield

• Lab Coat
• N95 Dust Mask or Respirator

Click to download full resolution via product page

Caption: Hierarchy of controls for mitigating exposure risks.

Engineering Controls
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The primary engineering control for handling this solid compound is a certified chemical fume

hood.[5][9] This is non-negotiable. The fume hood contains dust and vapors, preventing them

from entering the laboratory atmosphere and being inhaled by the researcher. All weighing and

transfer operations should be conducted within this controlled environment.

Personal Protective Equipment (PPE)
Even with engineering controls, a full complement of PPE is required as the last line of

defense.[2][3]

Eye and Face Protection: Chemical safety goggles are mandatory.[10] Due to the risk of

serious eye damage, a face shield should be worn over the goggles, especially when

handling larger quantities or during transfers where splashing is a remote possibility.[8][11]

Skin Protection: A flame-retardant lab coat and appropriate gloves are essential.[7] Nitrile

gloves are commonly used; however, it is crucial to check the manufacturer's glove

compatibility data for breakthrough times. Double-gloving is a prudent practice.

Contaminated clothing must be removed immediately and washed before reuse.[7][10]

Respiratory Protection: For operations that could generate significant dust, a NIOSH-

approved respirator (such as a dust mask type N95) is necessary, even inside a fume hood.

[2][3]

Standard Operating Procedures: Safe Handling and
Storage
Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is operational. Have all

necessary equipment, including waste containers, within the hood to minimize movement.

Area Designation: Clearly designate the area where the compound will be handled.

Avoid Dust Formation: Handle the solid material carefully to avoid creating dust.[10] Use

spatulas to gently transfer the powder. Avoid pouring the dry powder.
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Hygiene: Do not eat, drink, or smoke in the laboratory.[8] Wash hands thoroughly with soap

and water after handling is complete and before leaving the laboratory.[9]

Contamination: Avoid contact with skin, eyes, and clothing.[9]

Storage Requirements
Proper storage is critical to maintaining the compound's stability and preventing hazardous

situations.

Container: Keep the container tightly closed to prevent exposure to moisture and air.[8][9]

Atmosphere: The compound may be hygroscopic, light-sensitive, and air-sensitive.[9] Storing

under an inert gas like argon or nitrogen is recommended.[8][9]

Location: Store in a cool, dry, and well-ventilated area, away from incompatible materials.[8]

Security: The storage area should be locked or otherwise accessible only to authorized

personnel.[8]

Incompatibilities: Avoid storing near strong oxidizing agents or strong bases.[8][10]

Emergency Response: First-Aid and Spill
Management
In the event of an exposure or spill, a rapid and informed response is critical. All laboratory

personnel should be familiar with these procedures and the location of safety equipment like

showers and eyewash stations.
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Route of Exposure

Immediate First-Aid Action

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

Remove to Fresh Air.
If not breathing, give artificial respiration.

Immediately remove contaminated clothing.
Wash skin with plenty of soap & water for 15+ mins.

Immediately flush eyes with water for 15+ mins.
Remove contact lenses if present and easy to do.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Immediate Medical Attention
(Show SDS to the doctor)

Click to download full resolution via product page

Caption: Emergency first-aid workflow following an exposure.

First-Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8] If

breathing is difficult or has stopped, provide artificial respiration and seek immediate medical

attention.[5][8]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[7][8] Seek immediate medical advice.

[8]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[10][12] Remove contact lenses if present

and easy to do.[8] Get immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting.[8] Never give anything by mouth to an unconscious

person. Rinse the mouth thoroughly with water and call a poison center or doctor
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immediately.[12]

Accidental Release Measures
Evacuate: Evacuate all non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation, but avoid actions that could aerosolize the dust.

Control: Prevent further leakage or spillage if it is safe to do so.

Contain & Clean: Wearing full PPE, carefully sweep or shovel the spilled solid into a suitable,

labeled container for disposal.[8] Avoid generating dust during this process.[8][10]

Decontaminate: Clean the spill area thoroughly once the material has been collected.

Disposal: Dispose of the waste material through a licensed waste disposal contractor.[10][12]

Physical and Chemical Properties
Understanding the physical properties of a compound is crucial for its safe handling and use in

experimental design.

Table 2: Physical and Chemical Properties of 2-Fluorophenylhydrazine Hydrochloride

Property Value Source

Molecular Formula C₆H₇FN₂ · HCl [2][3]

Molecular Weight 162.59 g/mol [2][3]

Appearance
White to light yellow or light

orange powder/crystal
[1]

Melting Point 200-205 °C (decomposes) [3][13]

Purity Typically >97% [3]

Disposal Considerations
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Chemical waste must be managed responsibly to prevent environmental contamination and

ensure compliance with regulations. All waste containing 2-Fluorophenylhydrazine
hydrochloride should be treated as hazardous.

Waste Containers: Use clearly labeled, sealed containers for chemical waste.

Disposal Method: Do not dispose of down the drain or with general laboratory trash.[10] All

waste must be disposed of via an approved hazardous waste disposal plant.[12] Follow all

local, state, and federal regulations for chemical waste disposal.

By integrating these safety principles and protocols into all laboratory workflows, researchers

can effectively mitigate the risks associated with 2-Fluorophenylhydrazine hydrochloride,

ensuring a safe environment for scientific discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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